Cas no 1049728-13-3 (4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride)

• Product Name: 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride
• CAS No: 1049728-13-3
• MF: C₁₀H₁₆ClN₃O₂S
• MW: 277.770939826965
• MDL: MFCD08277616
• CID: 5230287
• Update Time: 2026-03-07

4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride

• MDL： MFCD08277616
• Inchi： 1S/C10H15N3O2S.ClH/c11-16(14,15)10-3-1-9(2-4-10)13-7-5-12-6-8-13;/h1-4,12H,5-8H2,(H2,11,14,15);1H
• InChI Key： DXASBXOGJUCLIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(N2CCNCC2)=CC=1)(=O)(=O)N.Cl

Additional information on 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride

Professional Introduction to 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 1049728-13-3)

4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride (CAS No. 1049728-13-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This compound, characterized by its sulfonamide and piperazine moieties, represents a promising scaffold for the design of novel therapeutic agents.

The sulfonamide functional group is well-documented for its role in medicinal chemistry, particularly due to its ability to enhance binding affinity and selectivity in biological targets. In contrast, the piperazine moiety is frequently incorporated into drug molecules due to its favorable pharmacokinetic properties and its capacity to modulate biological pathways. The combination of these two groups in 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride suggests a multifaceted interaction with biological systems, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of this compound with greater precision. Studies have indicated that the sulfonamide group can engage in hydrogen bonding interactions with polar residues in protein targets, while the piperazine ring can adopt multiple conformations, enhancing binding flexibility. These characteristics make 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride a versatile candidate for developing drugs targeting a wide range of diseases.

In the realm of oncology, sulfonamide derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. For instance, compounds containing the sulfonamide moiety have been investigated for their ability to inhibit tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth. The presence of the piperazine group in 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride may further enhance its efficacy by improving solubility and bioavailability, thereby facilitating cellular uptake and target engagement.

Moreover, the compound has been explored in the context of central nervous system (CNS) disorders. Piperazine derivatives are known for their ability to cross the blood-brain barrier, making them suitable for treating neurological conditions. The sulfonamide group may contribute to modulating neurotransmitter receptors or ion channels, potentially offering therapeutic benefits in disorders such as depression, anxiety, and epilepsy. Preliminary studies suggest that 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride exhibits promising activity in animal models of these conditions.

The synthesis of 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the sulfonamide bond through nucleophilic substitution or condensation reactions, followed by salt formation to enhance stability and solubility. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

In conclusion, 4-(Piperazin-1-yl)benzene-1-sulfonamide dihydrochloride represents a compelling therapeutic candidate with significant potential in multiple disease areas. Its unique structural features, combined with recent advancements in drug discovery methodologies, position it as a valuable asset for medicinal chemists and pharmacologists. Further research is warranted to fully elucidate its mechanism of action and explore its clinical applicability.